Cas no 69313-51-5 (1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethanone)

1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethanone structure
69313-51-5 structure
Product Name:1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethanone
CAS No:69313-51-5
MF:C14H18O2
MW:218.291524410248
CID:973429
PubChem ID:232075
Update Time:2025-04-19

1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethanone
    • 1,1'-(2,4,5,6-tetramethylbenzene-1,3-diyl)diethanone
    • 1,2,3,5-Tetramethyl-4,6-diacetyl-benzol
    • 1,3-diacetyl-2,4,5,6-tetramethylbenzene
    • 1,3-diacetyl-2,4,5,6-tetramethyl-benzene
    • 1,3-Diacetyl-2,4,5,6-tetramethyl-benzol
    • 1,5-diacetyl-2,3,4,6-tetramethylbenzene
    • 41.61-Dioxo-1.2.3.5-tetramethyl-4.6-diaethyl-benzol
    • AC1L5N3H
    • AC1Q5CYM
    • AG-J-53171
    • AR-1B3428
    • CTK5C9407
    • eso-Diacetyl-isodurol
    • KST-1B8708
    • NSC29115
    • 1-(3-acetyl-2,4,5,6-tetramethylphenyl)ethan-1-one
    • DTXSID80283016
    • 69313-51-5
    • NSC-29115
    • Inchi: 1S/C14H18O2/c1-7-8(2)13(11(5)15)10(4)14(9(7)3)12(6)16/h1-6H3
    • InChI Key: DZLQMFGPZLJGRU-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C(C)=C(C(C)=O)C(C)=C(C)C=1C

Computed Properties

  • Exact Mass: 218.13074
  • Monoisotopic Mass: 218.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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